Cas no 1219743-26-6 (5-Amino-1H-pyrazole-3-carboxamide)

5-Amino-1H-pyrazole-3-carboxamide is a heterocyclic compound featuring both amino and carboxamide functional groups on a pyrazole backbone. This structure imparts versatility in synthetic applications, particularly as a building block in pharmaceuticals and agrochemicals. Its reactive amino group allows for further functionalization, while the carboxamide moiety enhances solubility and hydrogen-bonding potential, facilitating interactions in biological systems. The compound is valued for its role in the synthesis of bioactive molecules, including kinase inhibitors and antimicrobial agents. Its stability under standard conditions and compatibility with common organic reactions make it a practical intermediate for research and industrial applications.
5-Amino-1H-pyrazole-3-carboxamide structure
1219743-26-6 structure
Product Name:5-Amino-1H-pyrazole-3-carboxamide
CAS No:1219743-26-6
MF:C4H6N4O
MW:126.116639614105
MDL:MFCD14702869
CID:1056975
PubChem ID:50896559
Update Time:2025-06-07

5-Amino-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 5-Amino-1H-pyrazole-3-carboxamide
    • 5-Aminopyrazole-3-carboxamide
    • 1H-Pyrazole-3-carboxylicacid,5-amino
    • 3-aminopyrazole-5-carboxylic acid
    • 5-amino-1H-pyrazole-3-carboxamide(SALTDATA: HCl)
    • 5-Amino-1H-pyrazole-3-carboxylic acid
    • 5-amino-1H-pyrazole-3-carboxylic acid amide
    • 5-Amino-2H-pyrazole-3-carboxylic acid
    • aminopyrazolecarboxylicacid
    • RMTDSXQVNSXONV-UHFFFAOYSA-N
    • 5-Amino-2H-pyrazole-3-carboxamide
    • 3-amino-1H-pyrazole-5-carboxamide
    • STL414836
    • 6313AJ
    • SBB073347
    • 1H-Pyrazole-3-carboxamide, 5-amino-
    • NE50929
    • TRA0039677
    • SY018555
    • ST45256050
    • Z1442209012
    • 1219743-26-6
    • Z1201627913
    • AKOS013491117
    • A891271
    • CS-0308139
    • DA-18237
    • AMY20380
    • MFCD14702869
    • SCHEMBL4708946
    • EN300-109119
    • AS-32178
    • AKOS005169246
    • MDL: MFCD14702869
    • Inchi: 1S/C4H6N4O/c5-3-1-2(4(6)9)7-8-3/h1H,(H2,6,9)(H3,5,7,8)
    • InChI Key: RMTDSXQVNSXONV-UHFFFAOYSA-N
    • SMILES: O=C(C1=CC(N)=NN1)N

Computed Properties

  • Exact Mass: 126.05400
  • Monoisotopic Mass: 126.05416083g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 97.8
  • XLogP3: -0.9

Experimental Properties

  • Boiling Point: 217.3℃ at 760 mmHg
  • PSA: 99.51000
  • LogP: -0.09490

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5-Amino-1H-pyrazole-3-carboxamide Production Method

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